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Compound of Interest

Compound Name: AS1892802

Cat. No.: B591422 Get Quote

For immediate release: Researchers, scientists, and drug development professionals handling

AS1892802 can ensure laboratory safety and environmental compliance by following these

detailed disposal procedures. This guide provides essential, step-by-step instructions for the

proper management of AS1892802 waste, aligning with best practices for chemical handling

and hazardous waste disposal.

AS1892802 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, strict adherence to the following disposal protocols is mandatory to

prevent harm to personnel and the environment.

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment is worn. This includes, but is not limited to:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing to prevent skin contact.[1]

Respiratory Protection: A suitable respirator should be used, especially in areas without

adequate exhaust ventilation.[1]
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Work should be conducted in a well-ventilated area, and personnel should wash their skin

thoroughly after handling the substance[1].

AS1892802 Disposal Protocol
The primary directive for the disposal of AS1892802 is to avoid release to the environment[1].

This substance should not be disposed of down the drain or in regular solid waste streams.

Step 1: Waste Collection and Segregation

All waste containing AS1892802, including empty containers, contaminated labware (e.g.,

pipette tips, vials), and any unused material, must be collected in a designated, properly

labeled hazardous waste container.

The container must be kept tightly sealed and stored in a cool, well-ventilated area away

from direct sunlight and sources of ignition[1].

Step 2: Labeling of Hazardous Waste

The hazardous waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: AS1892802.

Include the CAS No. 928320-12-1 on the label for precise identification[1].

Indicate the primary hazards: "Harmful," "Toxic to Aquatic Life."

Step 3: Arrange for Professional Disposal

The disposal of AS1892802 must be handled by an approved and licensed waste disposal

company[1].

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for hazardous chemical waste. They will ensure that the waste is transported and

disposed of in accordance with all applicable federal, state, and local regulations.

Step 4: Managing Spills
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In the event of a spill, collect the spillage and place it into the designated hazardous waste

container[1].

Avoid dust and aerosol formation during cleanup[1].

Ensure the cleanup area is well-ventilated.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data for

AS1892802.

Property Value Reference

CAS Number 928320-12-1 [1]

Molecular Formula C20H19N3O2 [1]

Molecular Weight 333.38 g/mol [1]

Oral Toxicity
Acute toxicity, Oral (Category

4)
[1]

Aquatic Toxicity
Acute aquatic toxicity

(Category 1)
[1]

Chronic Aquatic Toxicity
Chronic aquatic toxicity

(Category 1)
[1]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[1]

Experimental Protocols
This document provides operational and disposal plans. For detailed experimental

methodologies involving the use of AS1892802, please refer to your specific research

protocols and laboratory standard operating procedures. The handling and disposal procedures

outlined herein should be incorporated into those protocols.
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The following diagram illustrates the decision-making process for the proper disposal of

AS1892802 waste.

Start: AS1892802 Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is it a Spill?

Collect Waste in
Designated Container

Label Container:
'Hazardous Waste, AS1892802'

No Collect Spillage

Yes

Store Container Securely:
Cool, Well-Ventilated Area

Contact EHS for Pickup

End: Proper Disposal by
Approved Vendor
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Caption: AS1892802 Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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